Cas no 241797-96-6 (2-Phenyl-5-propyl-2h-1,2,3-triazole-4-carboxylic acid)

• Product Name: 2-Phenyl-5-propyl-2h-1,2,3-triazole-4-carboxylic acid
• CAS No: 241797-96-6
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 2847284
• PubChem ID: 22267639
• Update Time: 2025-04-21

2-Phenyl-5-propyl-2h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 241797-96-6
• 2-phenyl-5-propyl-2h-1,2,3-triazole-4-carboxylic acid
• SCHEMBL6312875
• 2-Phenyl-5-propyl-2h-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C12H13N3O2/c1-2-6-10-11(12(16)17)14-15(13-10)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3,(H,16,17)
• InChI Key： JXGAJRQUFLIZEN-UHFFFAOYSA-N
• SMILES： OC(C1C(CCC)=NN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 231.100776666Da
• Monoisotopic Mass: 231.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68Ų